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Compound of Interest

Compound Name: LYN-1604

Cat. No.: B608757 Get Quote

This document provides immediate safety, operational, and disposal guidance for the handling

of LYN-1604, a potent UNC-51-like kinase 1 (ULK1) activator. Researchers, scientists, and

drug development professionals should adhere to these protocols to ensure personal safety

and experimental integrity.

Immediate Safety Information
LYN-1604 is a small molecule compound that should be handled with care in a laboratory

setting. While specific toxicity data is limited, its biological activity warrants caution.

Personal Protective Equipment (PPE): A standard laboratory PPE protocol should be strictly

followed. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Closed-toe shoes

Engineering Controls: Work with LYN-1604 powder should be conducted in a chemical fume

hood to avoid inhalation of dust particles.

First Aid Measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.

Seek immediate medical attention.

Operational and Handling Plan
Storage and Stability
Proper storage is crucial for maintaining the integrity of LYN-1604.

Parameter Value Source

Storage Temperature 2-8°C

Storage Conditions Desiccated

Stability
≥ 4 years (when stored as

directed)
[1]

Shipping

Room temperature in the

continental US; may vary

elsewhere

[1]

Physical and Chemical Properties
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Property Value Source

CAS Number 2088939-99-3 [1]

Molecular Formula C₃₃H₄₃Cl₂N₃O₂

Molecular Weight 584.6 g/mol

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility
Solvent Concentration Source

DMF 30 mg/mL

DMSO 2 mg/mL (clear solution)

Ethanol 30 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Disposal Plan
All waste materials contaminated with LYN-1604 should be treated as chemical waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed chemical waste container.

Liquid Waste: Solutions containing LYN-1604 should be collected in a clearly labeled, sealed

container for hazardous liquid waste.

Disposal Method: Dispose of all waste in accordance with local, state, and federal

regulations for chemical waste. Do not dispose of down the drain or in regular trash.

Experimental Protocols
In Vitro ULK1 Kinase Assay
This protocol is for determining the enzymatic activity of ULK1 in the presence of LYN-1604.
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Methodology:

Dilute the ULK1 kinase enzyme, substrate, ATP, and LYN-1604 in a kinase buffer.

In a 384-well low volume plate, add 1 µL of LYN-1604 solution (or 5% DMSO as a control).

Add 2 µL of ULK1 kinase enzyme (10 ng) or purified wild-type and mutant ULK1.

Add 2 µL of a mix containing MBP (0.1 µg/µL) and ATP (10 µM).

Incubate the plate at room temperature for 60 minutes.

Add 5 µL of kinase assay reagent to each well and incubate at room temperature for 40

minutes.

Add 10 µL of kinase detection reagent to each well and incubate at room temperature for 30

minutes.

Record the luminescence.

Calculate EC₅₀ values using nonlinear regression with a normalized dose-response fit.

Cell Viability Assay
This protocol measures the effect of LYN-1604 on the viability of cancer cell lines.

Methodology:

Seed MDA-MB-231, MCF-7, or MDA-MB-468 cells in a suitable multi-well plate.

Treat the cells with varying concentrations of LYN-1604.

Incubate the cells for the desired time period (e.g., 24 hours).

Measure cell viability using an MTT assay.

Signaling Pathway and Mechanism of Action
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LYN-1604 is a potent activator of UNC-51-like kinase 1 (ULK1) with an EC₅₀ of 18.94 nM. It

induces cell death in triple-negative breast cancer (TNBC) cells, such as MDA-MB-231, with an

IC₅₀ of 1.66 μM. The mechanism involves the induction of both autophagy and apoptosis.

LYN-1604's activation of the ULK complex (ULK1-mATG13-FIP200-ATG101) leads to an

increase in Beclin 1 and LC3-II protein levels, and a reduction in p62 levels, which are all

indicators of autophagy. It also increases the cleavage of the pro-apoptotic protein caspase-3.
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Caption: LYN-1604 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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